Cas no 107456-42-8 (1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole)

1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole structure
107456-42-8 structure
Product Name:1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole
CAS No:107456-42-8
MF:C14H11ClN2
MW:242.703541994095
CID:2871506
PubChem ID:853038
Update Time:2025-04-21

1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole
    • HMS2726L03
    • Z26333436
    • MLS000718927
    • SR-01000259636
    • EN300-13909525
    • SCHEMBL14042406
    • BDBM50335358
    • DTXSID801324114
    • SMR000291195
    • 1-(4-chlorobenzyl)benzimidazole
    • 1-[(4-chlorophenyl)methyl]benzimidazole
    • SR-01000259636-1
    • CHEMBL1444873
    • 107456-42-8
    • 1-(4-Chloro-benzyl)-1H-benzoimidazole
    • F1216-0156
    • 1-(4-chlorobenzyl)-1H-benzimidazole
    • AKOS000399672
    • STL019912
    • 658-700-2
    • Inchi: 1S/C14H11ClN2/c15-12-7-5-11(6-8-12)9-17-10-16-13-3-1-2-4-14(13)17/h1-8,10H,9H2
    • InChI Key: UFLCBIQQTOCIHZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 242.0610761g/mol
  • Monoisotopic Mass: 242.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.8Ų

1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole
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F1216-0156-20μmol
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